Cas no 54376-50-0 (5-fluoro-2-methyl-pyrimidine)

• Product Name: 5-fluoro-2-methyl-pyrimidine
• CAS No: 54376-50-0
• MF: C₅H₅FN₂
• MW: 112.105004072189
• MDL: MFCD16611294
• CID: 940938
• Update Time: 2025-06-13

5-fluoro-2-methyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylpyrimidine
• Pyrimidine, 5-fluoro-2-methyl- (9CI)
• 4-Fluor-2-methylpyrimidin
• 5-fluoro-2-methyl-pyrimidine
• AG-F-88478
• AGN-PC-004680
• ANW-68712
• CTK1G7925
• SureCN2632845
• Pyrimidine,5-fluoro-2-methyl-
• 2-Methyl-5-fluoropyrimidine
• Pyrimidine, 5-fluoro-2-methyl-
• 7849AB
• FCH1157856
• AX8211176

• MDL： MFCD16611294
• Inchi： 1S/C5H5FN2/c1-4-7-2-5(6)3-8-4/h2-3H,1H3
• InChI Key： PHMCZHCYHMGMLP-UHFFFAOYSA-N
• SMILES： FC1C=NC(C)=NC=1

Computed Properties

• Exact Mass: 112.04375
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• Topological Polar Surface Area: 25.8

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-fluoro-2-methyl-pyrimidine

Comprehensive Overview of 5-Fluoro-2-methyl-pyrimidine (CAS No. 54376-50-0): Properties, Applications, and Industry Insights

5-Fluoro-2-methyl-pyrimidine (CAS No. 54376-50-0) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a heterocyclic compound, it serves as a versatile building block in organic synthesis, particularly in the development of small-molecule drugs and crop protection agents. The presence of both fluorine and methyl groups on the pyrimidine ring enhances its reactivity, making it a valuable intermediate for nucleoside analogs and kinase inhibitors.

In recent years, the demand for fluorinated pyrimidines like 5-Fluoro-2-methyl-pyrimidine has surged, driven by trends in precision medicine and sustainable agriculture. Researchers frequently search for terms such as "fluoropyrimidine synthesis," "pyrimidine derivatives in drug discovery," and "CAS 54376-50-0 supplier," reflecting its commercial and scientific relevance. The compound's lipophilicity and bioavailability are often highlighted in studies exploring its potential in targeted cancer therapies and antiviral formulations.

The synthesis of 5-Fluoro-2-methyl-pyrimidine typically involves halogenation reactions or cross-coupling methodologies, with optimization for high-yield production being a key focus area. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, which is critical for applications in GMP-compliant manufacturing. Industry discussions often revolve around "scaling fluorinated intermediates" and "green chemistry approaches" to meet regulatory and environmental standards.

Beyond pharmaceuticals, 5-Fluoro-2-methyl-pyrimidine finds utility in material science, particularly in the design of organic electronic materials. Its electron-withdrawing fluorine atom contributes to tuning charge transport properties, a feature exploited in OLEDs and photovoltaic devices. This dual applicability aligns with growing interest in "multifunctional chemical building blocks"—a frequently searched phrase in patent databases.

Quality control protocols for CAS No. 54376-50-0 emphasize stringent impurity profiling, especially for genotoxic impurities (GTIs), reflecting evolving ICH guidelines. Suppliers often highlight "batch-to-batch consistency" and "regulatory documentation" as competitive advantages, addressing buyer concerns about supply chain transparency in post-pandemic markets.

Emerging research explores the compound's role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent ACS publications. Such applications leverage the meta-substitution pattern of 5-Fluoro-2-methyl-pyrimidine to achieve selective protein degradation—a hot topic in degradation drug discovery forums.

From an SEO perspective, content targeting long-tail keywords like "buy 5-Fluoro-2-methyl-pyrimidine with CAS 54376-50-0" or "custom synthesis fluorinated pyrimidines" performs well, as these mirror actual procurement queries. Technical discussions often integrate comparative data with analogs like 5-chloro-2-methyl-pyrimidine to address common researcher questions about structure-activity relationships (SAR).

The compound's stability under accelerated storage conditions (40°C/75% RH) makes it suitable for global distribution, though proper desiccation is recommended. Recent patents describe novel crystalline forms of 5-Fluoro-2-methyl-pyrimidine, highlighting ongoing intellectual property activity around this small-molecule scaffold.